Cas no 2137549-24-5 (3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine)

• Product Name: 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• CAS No: 2137549-24-5
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 6615081
• PubChem ID: 165460344
• Update Time: 2025-06-12

3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• 2137549-24-5
• EN300-733258

• Inchi： 1S/C7H10ClN3/c8-7-10-9-6-4-2-1-3-5-11(6)7/h1-5H2
• InChI Key： MSQAHLIVEOIXRW-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2CCCCCN21

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine

Research Briefing on 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine (CAS: 2137549-24-5): Recent Advances and Applications

The compound 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine (CAS: 2137549-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine as a key intermediate in the synthesis of novel heterocyclic compounds. Its fused triazolo-azepine scaffold offers a promising platform for the development of bioactive molecules targeting various disease pathways. Notably, researchers have explored its role as a precursor for kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs), which are critical in oncology and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a one-pot cyclization reaction, achieving high yields and purity. The study further elucidated its mechanism of action, revealing selective binding affinity to specific protein targets involved in inflammatory responses. These findings suggest potential applications in autoimmune disease therapeutics.

In addition to its pharmacological potential, 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine has been investigated for its physicochemical properties. Computational modeling studies have predicted favorable drug-likeness parameters, including solubility and metabolic stability, making it a viable candidate for further preclinical development. Collaborative efforts between academic and industrial researchers are currently underway to optimize its pharmacokinetic profile.

Ongoing clinical research is exploring the safety and efficacy of derivatives of this compound in animal models, with preliminary results indicating low toxicity and promising bioavailability. The compound's unique structural features, such as its chloro-substituted triazole ring and azepine moiety, contribute to its distinct biological activity and selectivity.

In conclusion, 3-chloro-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine (CAS: 2137549-24-5) represents a promising scaffold for the development of novel therapeutics. Future research directions include structure-activity relationship (SAR) studies to enhance its potency and selectivity, as well as investigations into its potential applications in combination therapies. This compound exemplifies the intersection of synthetic chemistry and drug discovery, offering exciting opportunities for innovation in the pharmaceutical industry.